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Compound of Interest

Compound Name: Asuptegravir

Cat. No.: B15566482

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asuptegravir is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for viral
replication.[1] Its mechanism of action involves blocking the strand transfer step of proviral DNA
integration into the host cell genome, thereby preventing the establishment of a productive
infection. This document provides detailed application notes and protocols for the utilization of
Asuptegravir in high-throughput screening (HTS) campaigns aimed at the discovery and
characterization of novel anti-HIV agents.

Physicochemical Properties and Storage

A comprehensive understanding of the physicochemical properties of Asuptegravir is
essential for its effective use in HTS assays.
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Property Value Source
Molecular Weight 445.42 g/mol [1]
Formula C22H21F2N30s [1]
Appearance Solid [1]
Solubility 10 mM in DMSO [1]

-20°C for 12 months; 4°C for 6

Storage (Solid) "
months

-80°C for 6 months; -20°C for 6

Storage (In Solvent)
months

Mechanism of Action

Asuptegravir targets the HIV-1 integrase enzyme, which catalyzes two key reactions: 3'-
processing and strand transfer. The primary mechanism of action for Asuptegravir and other
integrase strand transfer inhibitors (INSTIS) is the chelation of divalent metal ions (typically
Mg?*) in the active site of the integrase enzyme. This prevents the stable association of the
integrase-viral DNA complex with the host chromosomal DNA, thereby inhibiting the strand
transfer reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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